![molecular formula C19H16N2O4S B3010520 Ethyl 2-(4-acetylbenzamido)benzo[d]thiazole-6-carboxylate CAS No. 888409-33-4](/img/structure/B3010520.png)
Ethyl 2-(4-acetylbenzamido)benzo[d]thiazole-6-carboxylate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
“Ethyl 2-(4-acetylbenzamido)benzo[d]thiazole-6-carboxylate” is a compound that belongs to the class of organic medicinal compounds known as 2-aminothiazoles . Thiazoles are important heterocyclics exhibiting various biological activities, such as antibacterial, antifungal, anti-inflammatory, antitumor, antitubercular, antidiabetic, antiviral, and antioxidant . The biological outcomes of thiazoles are greatly affected by the substituents on a particular position of the thiazole ring .
Molecular Structure Analysis
Thiazoles are five-membered heterocyclic compounds, which contain sulfur and nitrogen at position-1 and -3, respectively . They resemble pyridine and pyrimidine in their physico-chemical properties such as boiling point, basicity, water solubility, and resistance to reactivity with electrophiles . The molecular electrostatic potential (MEP) surface of the thiazole ring plays a significant role in drug–target protein interaction .Scientific Research Applications
- Anticancer Properties : Researchers explore the potential of this compound as an anticancer agent. Its unique structure may inhibit tumor growth or interfere with cancer cell signaling pathways .
- Antibacterial and Antifungal Activity : Investigations focus on its ability to combat bacterial and fungal infections. Understanding its mechanism of action could lead to novel antimicrobial drugs .
- Organic Semiconductors : Scientists investigate the use of this compound in organic electronic devices. Its π-conjugated system makes it a candidate for organic field-effect transistors (OFETs) and solar cells .
- Photoluminescent Materials : The compound’s fluorescence properties make it interesting for designing luminescent materials, sensors, and imaging agents .
- Photocatalysis : Researchers explore its potential as a photocatalyst for environmental remediation. It could help degrade pollutants in water and air under UV light .
- Metal-Organic Frameworks (MOFs) : Incorporating this compound into MOFs could enhance their catalytic activity for various reactions .
- Quantum Chemical Calculations : Scientists use computational methods to study its electronic structure, reactivity, and binding interactions. Insights aid in predicting its behavior in different environments .
- Enzyme Inhibition Studies : Researchers investigate whether this compound can inhibit specific enzymes. Such inhibition could have therapeutic implications .
- Educational Demonstrations : The compound’s colorful properties and unique structure make it an engaging topic for chemistry demonstrations and outreach programs. It can spark interest in students and the public .
Medicinal Chemistry and Drug Development
Materials Science and Nanotechnology
Environmental Chemistry and Catalysis
Computational Chemistry and Molecular Modeling
Biochemistry and Enzymology
Chemical Education and Outreach
properties
IUPAC Name |
ethyl 2-[(4-acetylbenzoyl)amino]-1,3-benzothiazole-6-carboxylate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H16N2O4S/c1-3-25-18(24)14-8-9-15-16(10-14)26-19(20-15)21-17(23)13-6-4-12(5-7-13)11(2)22/h4-10H,3H2,1-2H3,(H,20,21,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JUGQTIHTEATHLM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=CC2=C(C=C1)N=C(S2)NC(=O)C3=CC=C(C=C3)C(=O)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H16N2O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
368.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Ethyl 2-(4-acetylbenzamido)benzo[d]thiazole-6-carboxylate |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.